Cas no 791796-64-0 (Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester)

791796-64-0 structure
Product name:Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester
- (4-methoxyphenyl) 2,4,5-trimethoxybenzoate
- SCHEMBL9905975
- DTXSID60356934
- 4-METHOXYPHENYL 2,4,5-TRIMETHOXYBENZOATE
- AN-652/43024664
- 791796-64-0
-
- Inchi: InChI=1S/C17H18O6/c1-19-11-5-7-12(8-6-11)23-17(18)13-9-15(21-3)16(22-4)10-14(13)20-2/h5-10H,1-4H3
- InChI Key: SDHYDUZSTXSAHR-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2OC)OC)OC
Computed Properties
- Exact Mass: 318.11033829g/mol
- Monoisotopic Mass: 318.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 63.2Ų
Benzoic acid, 2,4,5-trimethoxy-, 4-methoxyphenyl ester Related Literature
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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5. Book reviews
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